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For researchers, scientists, and drug development professionals, the use of high-purity, well-
characterized analytical standards is fundamental to achieving accurate and reproducible
results. This technical guide provides an in-depth overview of commercially available Propofol-
d14, a deuterated analog of the anesthetic agent Propofol. This standard is crucial for
guantitative analysis, particularly in bioanalytical assays utilizing mass spectrometry.

Commercial Suppliers and Available Standards

Several reputable suppliers specialize in the production and certification of isotopically labeled
compounds for research and analytical purposes. Propofol-d14 and its closely related analog,
Propofol-d17, are available from a number of these key suppliers. The choice of supplier may
depend on the specific requirements of the research, including the desired isotopic purity,
concentration, and available documentation.

Key commercial suppliers of deuterated Propofol analytical standards include:

e LGC Standards: A global leader in reference materials, LGC offers a range of analytical
standards, including isotopically labeled compounds.
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 Cerilliant (a brand of MilliporeSigma): Cerilliant is a well-established provider of certified
reference materials, including a variety of deuterated standards for forensic and clinical
applications.[1]

 MedChemExpress: A supplier of a wide range of bioactive molecules and research
chemicals, MedChemExpress provides deuterated Propofol standards with comprehensive
analytical data.[2][3][4]

o Toronto Research Chemicals (TRC): TRC, part of the LGC Group, specializes in the
synthesis of complex organic chemicals for biomedical research and offers deuterated
Propofol.

Quantitative Data of a Representative Propofol-d17
Analytical Standard

The quantitative data for an analytical standard is meticulously detailed in its Certificate of
Analysis (CoA). This document provides critical information regarding the identity, purity,
concentration, and stability of the standard. While the exact values may vary between lots and
suppliers, the following table summarizes representative data for a Propofol-d17 analytical
standard, based on information typically found in a CoA.
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Parameter Specification Method(s)

1H-NMR, *C-NMR, Mass

Identity Conforms to structure

Spectrometry
Chemical Purity >98.0% HPLC, GC-MS
Isotopic Purity =99 atom % Deuterium Mass Spectrometry

) ] Gravimetric preparation,

Concentration 100 pg/mL (in Methanol) -~

verified by HPLC
Uncertainty Expanded Uncertainty (k=2) ISO Guide 34 /ISO/IEC 17025
Appearance Clear, colorless solution Visual Inspection
Storage Condition -20°C Stability studies

24-36 months from date of Real-time and accelerated

Retest Date o . )
certification stability studies

Note: This table presents typical data. Users must refer to the specific Certificate of Analysis
provided by the supplier for the exact specifications of the lot in use.

Experimental Protocols

The synthesis and certification of a deuterated analytical standard is a rigorous, multi-step
process designed to ensure the material's identity, purity, and concentration are accurately
characterized. The following sections outline the general methodologies employed by
commercial suppliers.

Synthesis of Propofol-d14

The synthesis of Propofol-d14 typically involves a multi-step chemical synthesis using
deuterated starting materials to ensure the stable incorporation of deuterium atoms at specific
positions. A common approach is to utilize deuterated isopropyl groups.

Representative Synthesis Outline:
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» Alkylation of a Phenolic Precursor: A suitable phenol derivative is alkylated using a
deuterated isopropylating agent, such as 2-bromopropane-d7, in the presence of a Lewis
acid catalyst.

« Purification of the Intermediate: The crude product from the alkylation step is purified using
techniques such as column chromatography or distillation to isolate the desired deuterated
Propofol.

o Final Characterization: The final product is thoroughly characterized to confirm its chemical
identity and purity.

Certification of the Analytical Standard
The certification of Propofol-d14 as an analytical standard involves a comprehensive set of
analytical tests to establish its key quantitative parameters.

1. Identity Confirmation:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and 13C-NMR are used to
confirm the chemical structure of the molecule and the positions of the deuterium labels. The
absence of proton signals at the deuterated positions confirms successful labeling.

e Mass Spectrometry (MS): High-resolution mass spectrometry is used to confirm the
molecular weight of the deuterated compound, providing evidence of the number of
deuterium atoms incorporated.

2. Purity Assessment:

e High-Performance Liquid Chromatography (HPLC): HPLC with UV or photodiode array
(PDA) detection is used to determine the chemical purity of the standard by separating it
from any non-deuterated or other impurities.

e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is employed to assess purity
and to identify and quantify any volatile impurities.

3. Isotopic Enrichment Determination:
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e Mass Spectrometry: The isotopic purity (or enrichment) is determined by analyzing the mass
distribution of the molecular ions. This confirms the percentage of the material that is the
desired deuterated species versus molecules with fewer deuterium atoms.

4. Concentration Assignment:

» Gravimetric Preparation: The standard is typically prepared by accurately weighing the high-
purity neat material and dissolving it in a precise volume of a high-purity solvent.

» Quantitative Analysis: The concentration is often verified by an independent analytical
method, such as HPLC or gNMR (quantitative NMR), against a primary reference standard.

5. Stability Assessment:

o Accelerated and Real-Time Stability Studies: The stability of the standard in its solution is
evaluated over time under various storage conditions to establish an appropriate retest date
or expiry date.

Visualizing the Use of Propofol-d14 as an Internal
Standard

Propofol-d14 is most commonly used as an internal standard (IS) in quantitative analytical
methods, particularly those involving liquid chromatography-mass spectrometry (LC-MS). The
following diagram, generated using the DOT language, illustrates a typical workflow.
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Workflow for Quantitative Analysis using Propofol-d14 as an Internal Standard.
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This workflow demonstrates how the addition of a known amount of Propofol-d14 at the
beginning of the sample preparation process allows for the correction of variability in extraction,
injection volume, and instrument response, leading to more accurate and precise quantification
of the target analyte, Propofol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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